Cas no 106771-20-4 (L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]-)

• Product Name: L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]-
• CAS No: 106771-20-4
• MF: C₂₂H₃₅F₃N₄O₆
• MW: 508.531716585159
• CID: 1180849
• Update Time: 2024-08-05

L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]-
• L-Prolinamide, N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl-L-alanyl-N-[3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]- (9CI)

• Inchi： 1S/C22H35F3N4O6/c1-11(2)15(16(30)22(23,24)25)28-18(32)14-9-8-10-29(14)19(33)13(4)26-17(31)12(3)27-20(34)35-21(5,6)7/h11-15H,8-10H2,1-7H3,(H,26,31)(H,27,34)(H,28,32)/t12-,13-,14-,15?/m0/s1
• InChI Key： FFGHWNROQYNCDG-LOKSQKBWSA-N
• SMILES： C(NC(C(C)C)C(=O)C(F)(F)F)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 508.25105

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 692.9±55.0 °C(Predicted)
• PSA: 133.91
• pka: 11.36±0.46(Predicted)